Cas no 16870-28-3 (2-Hydroxy-4-iodobenzoic acid)

• Product Name: 2-Hydroxy-4-iodobenzoic acid
• CAS No: 16870-28-3
• MF: C₇H₅IO₃
• MW: 264.017274618149
• MDL: MFCD00061127
• CID: 195541
• PubChem ID: 72874
• Update Time: 2025-08-04

2-Hydroxy-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-iodobenzoic acid
• Benzoic acid,2-hydroxy-4-iodo-
• 4-iodosalicylic acid
• 2-hydroxy-4-iodo-benzoic acid
• Benzoic acid, 2-hydroxy-4-iodo-
• PubChem3888
• 4-iodo salicylic acid
• 4-iodo-salicylic acid
• UQOZVZTUJNRMBV-UHFFFAOYSA-N
• 8615AA
• NSC109096
• AS02196
• A20354
• J-010475
• Q229989
• SY064247
• 2-Hydroxy-4-iodobenzoic acid, 97%
• EN300-183109
• MFCD00061127
• DTXSID00168598
• SCHEMBL980376
• 16870-28-3
• Z367679324
• CS-0103689
• AS-37621
• 2-Hydroxy-4-iodobenzoicacid
• NSC 109096
• AKOS005147285
• NSC-109096
• AI3-33606
• FT-0654953
• NS00025536
• DTXCID8091089
• DB-021177

• MDL： MFCD00061127
• Inchi： 1S/C7H5IO3/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,9H,(H,10,11)
• InChI Key： UQOZVZTUJNRMBV-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 263.92800
• Monoisotopic Mass: 263.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Melting Point: 229-234 °C
• Boiling Point: 362.6±37.0 °C at 760 mmHg
• Flash Point: 173.1±26.5 °C
• Refractive Index: 1.712
• PSA: 57.53000
• LogP: 1.69500
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Hydroxy-4-iodobenzoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：1
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-4-iodobenzoic acid

Recent Advances in the Application of 2-Hydroxy-4-iodobenzoic Acid (CAS: 16870-28-3) in Chemical Biology and Pharmaceutical Research

2-Hydroxy-4-iodobenzoic acid (CAS: 16870-28-3) is a halogenated benzoic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of both hydroxyl and iodo functional groups on the aromatic ring, serves as a valuable building block in the synthesis of bioactive molecules and as a probe in biochemical studies. Recent studies have explored its potential in drug development, particularly in the design of enzyme inhibitors and radiopharmaceuticals.

One of the most notable advancements involves the use of 2-Hydroxy-4-iodobenzoic acid as a precursor in the synthesis of iodinated tyrosine kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against epidermal growth factor receptor (EGFR) mutants, which are often implicated in non-small cell lung cancer. The iodine atom at the 4-position was found to enhance binding affinity through halogen bonding interactions with key residues in the ATP-binding pocket of the kinase.

In the field of radiopharmaceuticals, 2-Hydroxy-4-iodobenzoic acid has been utilized as a scaffold for the development of iodine-123 and iodine-131 labeled tracers. A recent study in Nuclear Medicine and Biology highlighted its role in the synthesis of a novel SPECT imaging agent for amyloid plaque detection in Alzheimer's disease. The compound's ability to chelate radioactive iodine while maintaining favorable pharmacokinetic properties makes it an attractive candidate for diagnostic applications.

From a chemical biology perspective, researchers have exploited the reactivity of 2-Hydroxy-4-iodobenzoic acid in palladium-catalyzed cross-coupling reactions. A 2024 publication in Chemical Communications reported its successful application in Suzuki-Miyaura couplings to generate diverse biaryl libraries for high-throughput screening. The ortho-hydroxy group was found to facilitate chelation-assisted C-H activation, enabling regioselective functionalization of the aromatic ring.

Recent investigations have also explored the antimicrobial properties of 2-Hydroxy-4-iodobenzoic acid derivatives. A team at the University of Tokyo discovered that certain halogenated analogs exhibit broad-spectrum activity against drug-resistant Gram-positive bacteria, including MRSA. The mechanism of action appears to involve disruption of bacterial membrane integrity and inhibition of folate biosynthesis pathways.

In conclusion, 2-Hydroxy-4-iodobenzoic acid (CAS: 16870-28-3) continues to emerge as a multifunctional tool in pharmaceutical research and chemical biology. Its unique structural features enable diverse applications ranging from drug discovery to molecular imaging. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a versatile intermediate in combinatorial chemistry approaches.